Cas no 1822861-49-3 (Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate)

• Product Name: Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
• CAS No: 1822861-49-3
• MF: C₁₁H₁₃BrN₂O₃S
• MW: 333.201520681381
• MDL: MFCD28133587
• CID: 4815831
• Update Time: 2026-02-27

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
• Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate

• MDL： MFCD28133587
• Inchi： 1S/C11H13BrN2O3S/c1-11(2,3)17-10(16)14-4-6-8(7(15)5-14)18-9(12)13-6/h4-5H2,1-3H3
• InChI Key： NXBCSBQYJDBTJT-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C(CN(C(=O)OC(C)(C)C)C2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.6
• Topological Polar Surface Area: 87.7

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 427.7±45.0 °C at 760 mmHg
• Flash Point: 212.5±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)